1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 1-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C20H23ClN2O2/c1-16-5-4-7-18(13-16)25-15-20(24)23-11-9-22(10-12-23)14-17-6-2-3-8-19(17)21/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: VIJYCPRXZAPWFW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3Cl

Description

1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. The compound is a piperazine derivative that has shown promise in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood. However, it has been suggested that the compound acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are believed to be responsible for the compound's antipsychotic, antidepressant, and anxiolytic properties.
Biochemical and Physiological Effects:
1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to produce various biochemical and physiological effects. The compound has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine in lab experiments is its potential as a therapeutic agent. The compound has shown promise in treating various neurological disorders, and its effects have been extensively studied. However, one of the limitations of using this compound is its potential toxicity. The compound has been shown to be toxic at high doses, and caution should be exercised when handling and using it in lab experiments.

Future Directions

There are several future directions for research on 1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine. One direction is to further investigate the compound's potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's effects on other neurotransmitter systems and their potential therapeutic applications. Additionally, further research is needed to determine the long-term effects of the compound and its potential for toxicity.

Synthesis Methods

The synthesis of 1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine involves the reaction of 1-(2-Chlorobenzyl)piperazine with 3-methylphenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran at room temperature. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

1-(2-Chlorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine has been extensively studied for its potential as a therapeutic agent. The compound has been shown to possess antipsychotic, antidepressant, and anxiolytic properties. It has also been studied for its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.